Cas no 72678-02-5 (1-methoxyisoquinolin-5-amine)

• Product name: 1-methoxyisoquinolin-5-amine
• CAS No: 72678-02-5
• MF: C₁₀H₁₀N₂O
• MW: 174.199202060699
• MDL: MFCD11848605
• CID: 1116658
• PubChem ID: 18545441

1-methoxyisoquinolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-methoxyisoquinolin-5-amine
• 5-Isoquinolinamine, 1-methoxy-
• AKOS024056498
• Z1255420314
• SCHEMBL7253830
• EN300-250024
• 72678-02-5

• MDL： MFCD11848605
• Inchi： InChI=1S/C10H10N2O/c1-13-10-8-3-2-4-9(11)7(8)5-6-12-10/h2-6H,11H2,1H3
• InChI Key： WMABIBWLZLPHKF-UHFFFAOYSA-N
• SMILES： COC1=C2C=CC=C(C2=CC=N1)N

Computed Properties

• Exact Mass: 174.079312947g/mol
• Monoisotopic Mass: 174.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų
• XLogP3: 1.7

1-methoxyisoquinolin-5-amine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 1-methoxyisoquinolin-5-amine

Comprehensive Overview of 1-Methoxyisoquinolin-5-amine (CAS No. 72678-02-5): Properties, Applications, and Industry Insights

1-Methoxyisoquinolin-5-amine (CAS No. 72678-02-5) is a specialized organic compound belonging to the isoquinoline family, a class of heterocyclic aromatic compounds with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its methoxy and amine functional groups, has garnered attention for its potential applications in drug discovery, material science, and synthetic chemistry. The growing interest in isoquinoline derivatives as building blocks for bioactive molecules has positioned 1-methoxyisoquinolin-5-amine as a subject of scientific and industrial exploration.

In recent years, the demand for high-purity heterocyclic compounds like 1-methoxyisoquinolin-5-amine has surged, driven by advancements in small-molecule therapeutics and catalysis research. Researchers frequently search for "synthesis of 1-methoxyisoquinolin-5-amine" or "CAS 72678-02-5 suppliers," reflecting its niche yet critical role in organic synthesis. The compound's structural features—a methoxy group at the 1-position and an amine at the 5-position—enable diverse chemical modifications, making it valuable for designing targeted inhibitors or fluorescent probes.

From a physicochemical perspective, 1-methoxyisoquinolin-5-amine exhibits moderate solubility in polar organic solvents such as methanol and dimethyl sulfoxide (DMSO), which is typical for amino-substituted isoquinolines. Its stability under ambient conditions and compatibility with common coupling reactions (e.g., Buchwald-Hartwig amination) have made it a candidate for high-throughput screening libraries. Industry professionals often inquire about "1-methoxyisoquinolin-5-amine stability" or "spectral data for CAS 72678-02-5," underscoring the need for detailed technical documentation.

The compound's applications extend to medicinal chemistry, where isoquinoline scaffolds are explored for their kinase inhibitory activity and GPCR modulation. For instance, derivatives of 1-methoxyisoquinolin-5-amine have been investigated in neurodegenerative disease research, aligning with trending topics like "Alzheimer's drug candidates 2024." Its potential role in cancer therapeutics is another area of interest, particularly in designing selective kinase inhibitors targeting aberrant signaling pathways.

In the context of green chemistry, researchers are evaluating sustainable synthetic routes for 1-methoxyisoquinolin-5-amine to reduce reliance on hazardous reagents. Queries such as "eco-friendly synthesis of CAS 72678-02-5" highlight the industry's shift toward environmentally benign protocols. Additionally, the compound's utility in material science—such as in organic semiconductors or metal-organic frameworks (MOFs)—adds to its multidisciplinary appeal.

Regulatory and safety profiles of 1-methoxyisoquinolin-5-amine are frequently discussed in compliance with REACH and FDA guidelines. While not classified as a hazardous substance, proper handling protocols are recommended due to its amine functionality. Suppliers often provide material safety data sheets (MSDS) to address queries like "CAS 72678-02-5 safety precautions."

Looking ahead, the versatility of 1-methoxyisoquinolin-5-amine ensures its continued relevance in cutting-edge research. Whether in drug development, catalysis, or advanced materials, this compound exemplifies the intersection of structural diversity and functional adaptability. As synthetic methodologies evolve, so too will its applications, solidifying its place in the toolkit of modern chemists.